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Compound of Interest

Compound Name: H-Phg-OH

Cat. No.: B554971

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling H-Phg-OH (L-Phenylglycine). The
following procedures are designed to ensure the safe handling, use, and disposal of this
compound in a laboratory setting.

Physical and Chemical Properties

A summary of the key quantitative data for H-Phg-OH is presented below. This information is
critical for safe handling and storage.

Property Value

Molecular Formula CsHoNO2[1]

Molecular Weight 151.2 g/mol [1]
Appearance Off-white powder/solid[2]
Melting Point >300 °C (lit)[2][3]
Storage Temperature 2-8°C

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe
laboratory environment.

Engineering Controls and Preparation
o Ventilation: Always work in a well-ventilated area. For handling the solid form or any

procedure that may generate dust, it is mandatory to use a chemical fume hood.[4][5]

o Emergency Equipment: Ensure that safety showers and eyewash stations are readily
accessible and have been recently tested.[4]

o Preparation: Before handling the compound, prepare all necessary equipment and reagents
to minimize movement and the potential for spills.

Personal Protective Equipment (PPE)
The following PPE is required when handling H-Phg-OH:

o Eye Protection: Wear chemical safety goggles to protect against accidental splashes.[2][4][5]
When there is a higher risk of splashing, a face shield should be worn in addition to goggles.

[6]

o Hand Protection: Chemical-resistant gloves, such as nitrile, natural rubber, or neoprene, are
required to prevent skin contact.[2][4][6]

o Body Protection: A standard laboratory coat must be worn to protect clothing and skin.[2][4]

[5]

o Respiratory Protection: For handling larger quantities or when there is a risk of generating
dust, an appropriate dust respirator (e.g., N95) must be worn.[4][5]

Weighing and Reconstitution

¢ Weighing: When weighing the solid powder, do so in an area with minimal air currents, such
as within a fume hood or a weighing enclosure, to prevent dispersal.[4]

¢ Reconstitution: To avoid splashing, slowly add the desired solvent to the vial containing the
peptide.
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Experimental Use

o Handle all solutions containing H-Phg-OH with the same level of precaution as the solid
form.

e Avoid contact with skin and eyes.[2]
» Do not breathe any dust or aerosols.[2]

Disposal Plan

Proper disposal of H-Phg-OH and associated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste: Place excess solid H-Phg-OH and any contaminated consumables (e.g.,
weighing paper, pipette tips) into a clearly labeled, sealed container for chemical waste.[4][7]

» Liquid Waste: Collect all solutions containing H-Phg-OH in a designated, sealed waste
container.[4] Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) guidelines.[7]

o Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the
appropriate chemical waste stream.[4]

o Decontamination: Decontaminate all non-disposable equipment and work surfaces after use.

o Waste Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of
the chemical waste by a licensed hazardous waste disposal service.[7]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of H-Phg-OH in a
laboratory setting.
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Safe Handling Workflow for H-Phg-OH

Preparation

1. Review SDS and Protocols

i

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

i

3. Prepare Engineering Controls
(Fume Hood, Eyewash Station)

Proceed to Handling

Handling

4. Weigh Solid in Fume Hood

'

5. Reconstitute with Solvent

'

6. Perform Experiment

Proceed to Disposal

Disposal
A

7. Decontaminate Work Area & Equipment

i

8. Segregate & Dispose of Waste
(Solid, Liquid, PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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